Cas no 764-40-9 (2,4-Pentadienal)

• Product Name: 2,4-Pentadienal
• CAS No: 764-40-9
• MF: C₅H₆O
• MW: 82.1005415916443
• CID: 569465
• PubChem ID: 5356697
• Update Time: 2025-04-19

2,4-Pentadienal Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienal
• 1,3-Pentadiene-5-one
• penta-2,4-dienal
• (2Z)-penta-2,4-dienal
• 1,3-Pentadien-5-al
• FEMA No. 3217
• NSC 65074

• Inchi： 1S/C5H6O/c1-2-3-4-5-6/h2-5H,1H2/b4-3-
• InChI Key： PPXGQLMPUIVFRE-ARJAWSKDSA-N
• SMILES： O=C/C=C\C=C

Computed Properties

• Exact Mass: 82.04188
• Monoisotopic Mass: 82.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 72
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 1

Experimental Properties

• Color/Form: Colorless liquid, aroma of fruit
• Density: 0.845 g/cm3
• Boiling Point: 128.7ºC at 760 mmHg
• Flash Point: 44.4ºC
• Refractive Index: 1.431
• PSA: 17.07
• LogP: 0.92750
• FEMA: 3217 | 2,4-PENTADIENAL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds